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Compound of Interest

Compound Name: Deca-2,4,6,8-tetraenal

Cat. No.: B043570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Deca-2,4,6,8-tetraenal is a polyunsaturated fatty aldehyde characterized by its highly

conjugated system of double bonds. This structural feature suggests a high degree of reactivity

and potential for diverse biological activities. While direct experimental data on Deca-2,4,6,8-
tetraenal is limited in publicly available literature, its structural similarity to other well-studied

lipid-derived aldehydes, such as trans, trans-2,4-decadienal (tt-DDE) and 4-hydroxynonenal

(HNE), allows for a predictive comparison of its potential applications in biomedical research

and drug development. This guide provides an objective comparison of the potential

performance of Deca-2,4,6,8-tetraenal with these alternatives, supported by experimental data

from studies on these related compounds.

Comparison with Structurally Related Aldehydes
The biological activity of polyunsaturated aldehydes is intrinsically linked to their chemical

structure. The extended conjugation in Deca-2,4,6,8-tetraenal likely enhances its reactivity

compared to less unsaturated aldehydes.[1] This reactivity is a double-edged sword, potentially

leading to both therapeutic effects and cellular toxicity.

Table 1: Comparison of Biological Activities of Deca-2,4,6,8-tetraenal and Related Aldehydes
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Compound Structure
Key Biological
Activities

Potential
Applications

Reference
Compound
Performance

Deca-2,4,6,8-

tetraenal
C10H12O

Predicted pro-

inflammatory and

cytotoxic

activities.

Potential

modulator of

redox-sensitive

signaling

pathways.

Research tool for

studying lipid

peroxidation and

cellular stress.

Potential as an

anti-cancer or

anti-inflammatory

agent (further

investigation

needed).

No direct data

available.

Performance is

predicted based

on structurally

similar

compounds.

trans,trans-2,4-

decadienal (tt-

DDE)

C10H16O

Pro-inflammatory

effects, induces

cytokine

production,

activates NF-κB

signaling.

Interacts with

Hsp90 and 14-3-

3ζ. Alters insulin

signaling.

Model compound

for studying

inflammatory

diseases and

metabolic

disorders.

Induces

inflammatory

responses in

macrophage

cells and in vivo

models of colitis.

4-

hydroxynonenal

(HNE)

C9H16O2

Cytotoxic,

genotoxic, and

signaling

molecule.

Induces oxidative

stress and

apoptosis.

Modulates NF-κB

and AP-1

signaling.

Biomarker for

oxidative stress.

Research tool for

studying a wide

range of

pathologies

including cancer,

neurodegenerati

ve diseases, and

cardiovascular

diseases.

Widely accepted

as a key

mediator of

oxidative stress-

induced cellular

damage.
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Potential Signaling Pathways and Mechanisms of
Action
Based on studies of related aldehydes, Deca-2,4,6,8-tetraenal is likely to interact with key

cellular signaling pathways involved in inflammation and cell survival. The NF-κB pathway, a

central regulator of inflammation, is a probable target.
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Predicted NF-κB Activation by Deca-2,4,6,8-tetraenal
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Caption: Predicted activation of the NF-κB signaling pathway by Deca-2,4,6,8-tetraenal.
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Experimental Protocols
While specific protocols for Deca-2,4,6,8-tetraenal are not available, the following are detailed

methodologies for key experiments cited for the analysis of related aldehydes. These can be

adapted for the investigation of Deca-2,4,6,8-tetraenal.

Cell Culture and Treatment (Adapted for Deca-2,4,6,8-
tetraenal)

Cell Line: RAW 264.7 murine macrophage cell line is suitable for studying inflammatory

responses.

Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a humidified atmosphere with 5% CO2.

Treatment:

Prepare a stock solution of Deca-2,4,6,8-tetraenal in a suitable solvent like dimethyl

sulfoxide (DMSO).

Seed cells in appropriate culture plates and allow them to adhere overnight.

Treat cells with varying concentrations of Deca-2,4,6,8-tetraenal for the desired time

points. A vehicle control (DMSO) should be included in all experiments.

Proteomics Analysis of Protein Interactions
To identify cellular targets of Deca-2,4,6,8-tetraenal, a click chemistry-based proteomics

approach, similar to that used for tt-DDE, can be employed. This would involve synthesizing a

tagged version of Deca-2,4,6,8-tetraenal.
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Workflow for Proteomic Analysis of Deca-2,4,6,8-tetraenal Targets
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Caption: Experimental workflow for identifying protein targets of Deca-2,4,6,8-tetraenal.
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Sample Preparation for Mass Spectrometry (GeLC-MS/MS):

Protein Extraction: Lyse treated cells in a buffer containing detergents (e.g., SDS) and

protease inhibitors.

Protein Quantification: Determine protein concentration using a standard assay (e.g., BCA

assay).

Reduction and Alkylation: Reduce disulfide bonds with dithiothreitol (DTT) and alkylate free

thiols with iodoacetamide (IAA).

SDS-PAGE: Separate proteins by one-dimensional SDS-polyacrylamide gel electrophoresis.

In-Gel Digestion: Excise gel bands, destain, and digest the proteins with trypsin overnight.

Peptide Extraction: Extract the resulting peptides from the gel slices.

LC-MS/MS Analysis: Analyze the extracted peptides by liquid chromatography-tandem mass

spectrometry.

Conclusion
Deca-2,4,6,8-tetraenal represents a molecule of interest for its potential biological activities,

largely inferred from its structural similarity to other reactive aldehydes. While direct

experimental evidence is currently lacking, the comparative data and established experimental

protocols presented in this guide offer a solid foundation for researchers to design and execute

studies aimed at elucidating the specific applications and mechanisms of action of this

compound. Future research should focus on direct experimental validation of its predicted

effects on inflammatory signaling and cytotoxicity to unlock its full potential in drug discovery

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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